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Compound of Interest

Compound Name: 2'-Bromopropiophenone

Cat. No.: B130235

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2'-Bromopropiophenone, a key
chemical intermediate in organic synthesis. The document details its chemical identity, physical
and chemical properties, synthesis protocols, and its significant role as a precursor in the
preparation of various compounds.

Chemical Identity and Nomenclature

2'-Bromopropiophenone, also widely known by its common name a-Bromopropiophenone, is
an organic compound classified as an a-bromo ketone. Its systematic IUPAC name is 2-bromo-
1-phenylpropan-1-one. The compound is identified by the CAS Registry Number 2114-00-3.

A variety of synonyms and alternate names are used in literature and commercial listings for
this chemical. These are crucial for researchers to identify the compound across different
databases and suppliers.

Table 1: Alternate Names and Synonyms for 2'-Bromopropiophenone
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Name Type Name

IUPAC Name 2-bromo-1-phenylpropan-1-one
Common Name a-Bromopropiophenone
Synonym 1-Benzoyl-1-bromoethane
Synonym 1-Bromoethyl phenyl ketone
Synonym 2-Bromo-1-phenyl-1-propanone
Synonym a-Methylphenacyl bromide
Synonym Propiophenone, 2-bromo-
Beilstein Registry Number 508550

EINECS Number 218-307-5

Physicochemical Properties

Understanding the physicochemical properties of 2'-Bromopropiophenone is essential for its
handling, storage, and application in experimental settings. The compound is a colorless to
pale yellow liquid under standard conditions.[1]

Table 2: Quantitative Physicochemical Data for 2'-Bromopropiophenone

Property Value Source(s)
Molecular Formula CoHsBro

Molecular Weight 213.07 g/mol

Boiling Point 245-250 °C at 760 mmHg

Density 1.400 g/mL at 25 °C [2]
Refractive Index (n20/D) 1571 [2]

Flash Point >110 °C (>230 °F) [2]

N Soluble in chloroform and ethyl
Solubility acetate [1] [1]
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Experimental Protocols

The primary synthetic route to 2'-Bromopropiophenone involves the a-bromination of
propiophenone. Several methods have been reported, with variations in solvents and catalysts.
Below are detailed protocols for its preparation.

Bromination of Propiophenone in Dichloromethane

This protocol describes a straightforward and high-yielding synthesis of 2'-
Bromopropiophenone.

Methodology:

e Reaction Setup: In a well-ventilated fume hood, dissolve 72 g (0.5 mol) of propiophenone in
500 ml of dichloromethane in a round-bottom flask equipped with a dropping funnel and a
magnetic stirrer.

» Addition of Bromine: Prepare a solution of 82 g (0.51 mol) of bromine in 100 ml of
dichloromethane and add it to the dropping funnel.

» Reaction Execution: Add the bromine solution dropwise to the stirred propiophenone solution
at a temperature of 20°C.

e Reaction Completion and Work-up: After the addition is complete, continue stirring for 30
minutes. The reaction mixture is then concentrated under reduced pressure to yield 2'-
Bromopropiophenone. The product is often used in subsequent steps without further
purification.[3]

Catalytic Bromination in Chloroform
This method utilizes a catalytic amount of aluminum chloride to facilitate the bromination.
Methodology:

o Catalyst Addition: To a solution of 13.4 g (0.1 mol) of propiophenone in 100 ml of anhydrous
chloroform, add a small amount of powdered aluminum chloride.
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» Bromine Addition: A solution of 5 ml (0.1 mol) of bromine in 20 ml of chloroform is added
dropwise with stirring. The disappearance of the bromine color is typically instantaneous.

e Reaction Quenching and Work-up: The reaction mixture is cooled in an ice bath and stirred
overnight to allow the evolved hydrogen bromide gas to escape.

« |solation: The catalyst is removed by filtration. The filtrate is concentrated under reduced
pressure to afford the crude product as an oil.[4]

Purification by Distillation

For applications requiring high purity, the crude 2'-Bromopropiophenone can be purified by
vacuum distillation.

Methodology:
e Apparatus Setup: Assemble a standard vacuum distillation apparatus.

« Distillation: The crude product is heated under reduced pressure. The fraction boiling at 132-
133 °C at 12 mmHg is collected.

Role in Organic Synthesis

2'-Bromopropiophenone is a valuable intermediate primarily used in the synthesis of
pharmaceuticals and other organic compounds. Its reactivity at the a-carbon allows for
nucleophilic substitution reactions, making it a key building block.

Precursor to Cathinone and its Derivatives

A significant application of 2'-Bromopropiophenone is in the synthesis of cathinone and
substituted cathinones, a class of compounds with stimulant properties. The synthesis involves
the reaction of 2'-Bromopropiophenone with an appropriate amine.

The general reaction pathway involves the nucleophilic substitution of the bromine atom by the
amine, followed by work-up to yield the corresponding [3-keto-phenethylamine.
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Caption: Synthesis of Cathinone Derivatives from Propiophenone.

Experimental and Logical Workflows

The following diagrams illustrate the logical flow of the synthesis and a general experimental
workflow for the preparation and purification of 2'-Bromopropiophenone.

Logical Workflow for Synthesis

This diagram outlines the conceptual steps from starting materials to the final product.
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Caption: Logical Steps in the Synthesis of 2'-Bromopropiophenone.

Experimental Workflow Diagram

This diagram provides a visual representation of the laboratory procedure, including the
purification step.
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Caption: Experimental Workflow for 2'-Bromopropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2'-Bromopropiophenone
(a-Bromopropiophenone)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130235#alternate-names-for-2-
bromopropiophenone-alpha-bromopropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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